Cas no 1565450-95-4 (N-benzylazepan-4-amine)

• Product Name: N-benzylazepan-4-amine
• CAS No: 1565450-95-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD26083074
• CID: 4606464
• PubChem ID: 69150631
• Update Time: 2025-06-07

N-benzylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzylazepan-4-amine

• MDL： MFCD26083074
• Inchi： 1S/C13H20N2/c1-2-5-12(6-3-1)11-15-13-7-4-9-14-10-8-13/h1-3,5-6,13-15H,4,7-11H2
• InChI Key： YKUAUELLNOWIHE-UHFFFAOYSA-N
• SMILES： N1CCCC(NCC2=CC=CC=C2)CC1

Additional information on N-benzylazepan-4-amine

Research Brief on N-benzylazepan-4-amine (CAS: 1565450-95-4): Recent Advances and Applications in Chemical Biology and Medicine

N-benzylazepan-4-amine (CAS: 1565450-95-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on the synthesis, biological activity, and pharmacological applications of N-benzylazepan-4-amine, providing a comprehensive overview for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of N-benzylazepan-4-amine derivatives via a palladium-catalyzed coupling reaction, yielding compounds with improved bioavailability and CNS penetration. The research team identified several analogs with potent activity against sigma-1 and sigma-2 receptors, suggesting potential applications in neuropathic pain management and neurodegenerative diseases. Molecular docking studies revealed a unique binding mode of these derivatives, explaining their high receptor affinity and selectivity.

In the realm of antimicrobial research, N-benzylazepan-4-amine has shown promise as a lead compound for developing new antibacterial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain fluorinated derivatives of N-benzylazepan-4-amine exhibited remarkable activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compounds demonstrated a novel mechanism of action by interfering with bacterial cell wall biosynthesis, distinct from existing antibiotic classes.

Pharmacokinetic studies of N-benzylazepan-4-amine derivatives have revealed favorable drug-like properties, including good metabolic stability and blood-brain barrier permeability. Research conducted at multiple academic institutions has employed advanced techniques such as LC-MS/MS and PET imaging to track the distribution and metabolism of these compounds in vivo. These studies have provided crucial insights for optimizing the structure-activity relationship (SAR) of N-benzylazepan-4-amine-based therapeutics.

The compound's versatility is further highlighted by its application in chemical biology probes. Recent work published in ACS Chemical Biology described the development of photoaffinity labeling probes based on N-benzylazepan-4-amine, enabling the identification of novel protein targets in complex biological systems. These tools are proving invaluable for target deconvolution and mechanism of action studies in drug discovery programs.

Looking forward, several pharmaceutical companies have included N-benzylazepan-4-amine derivatives in their preclinical pipelines, with particular focus on neurological indications and anti-infective applications. Ongoing research aims to address remaining challenges such as improving selectivity profiles and reducing potential off-target effects. The continued exploration of this scaffold demonstrates its significant potential to contribute to the development of innovative therapeutic agents in multiple disease areas.